Cas no 1090876-72-4 (N-(cyclopropylmethyl)furan-3-carboxamide)

• Product Name: N-(cyclopropylmethyl)furan-3-carboxamide
• CAS No: 1090876-72-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5333969
• Update Time: 2025-05-26

N-(cyclopropylmethyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, N-(cyclopropylmethyl)-
• N-(cyclopropylmethyl)furan-3-carboxamide

• Inchi： 1S/C9H11NO2/c11-9(8-3-4-12-6-8)10-5-7-1-2-7/h3-4,6-7H,1-2,5H2,(H,10,11)
• InChI Key： IFLCYNSWKCAZEK-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NCC2CC2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-(cyclopropylmethyl)furan-3-carboxamide

Professional Introduction to N-(cyclopropylmethyl)furan-3-carboxamide (CAS No. 1090876-72-4)

N-(cyclopropylmethyl)furan-3-carboxamide) is a specialized organic compound characterized by its unique structural and chemical properties. With the CAS number 1090876-72-4, this compound has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a cyclopropylmethyl group attached to a furan-3-carboxamide moiety, presents a rich scaffold for further chemical manipulation and biological evaluation.

The< strong>cyclopropylmethyl substituent is particularly noteworthy due to its rigid three-membered ring structure, which can influence the electronic and steric environment of the adjacent functional groups. This feature makes N-(cyclopropylmethyl)furan-3-carboxamide a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. The furan-3-carboxamide portion of the molecule introduces polar and hydrogen-bonding capabilities, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The structural motif of N-(cyclopropylmethyl)furan-3-carboxamide aligns well with this trend, as furan derivatives have been extensively studied for their pharmacological properties. For instance, studies have demonstrated the potential of furan-based compounds as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of a cyclopropylmethyl group into such structures can further modulate their biological activity by altering their binding affinity and metabolic stability.

One of the most compelling aspects of N-(cyclopropylmethyl)furan-3-carboxamide is its versatility as a synthetic building block. The presence of both an amide bond and a reactive double bond in the furan ring allows for diverse chemical transformations, including nucleophilic additions, cyclizations, and functional group interconversions. These reactions are crucial for constructing more intricate molecular architectures, enabling chemists to design compounds with tailored properties.

Recent advancements in computational chemistry have also highlighted the importance of N-(cyclopropylmethyl)furan-3-carboxamide in drug discovery efforts. Molecular modeling studies suggest that this compound can interact with various biological targets through multiple binding modes, enhancing its potential as a lead compound. Furthermore, the rigidity provided by the cyclopropyl ring can improve ligand efficiency by reducing conformational entropy losses during binding.

The synthesis of N-(cyclopropylmethyl)furan-3-carboxamide typically involves multi-step organic reactions, starting from readily available precursors such as cyclopropane methanol and furan derivatives. Key steps often include formylation reactions to introduce the carboxamide functionality, followed by protection-deprotection strategies to control reactivity. The use of transition metal catalysts has been particularly effective in facilitating these transformations, improving yields and selectivity.

From a practical standpoint, N-(cyclopropylmethyl)furan-3-carboxamide serves as an excellent tool for exploring structure-activity relationships (SAR) in drug design. By systematically varying substituents on the cyclopropylmethyl group or the furan ring, researchers can gain insights into how different structural features influence biological activity. This information is invaluable for optimizing lead compounds into potent and selective therapeutic agents.

The growing interest in green chemistry has also influenced the synthesis of N-(cyclopropylmethyl)furan-3-carboxamide. Efforts are underway to develop more sustainable methodologies that minimize waste and reduce energy consumption. For example, catalytic processes that employ recyclable catalysts or solvent-free reactions are being explored as alternatives to traditional synthetic routes.

In conclusion, N-(cyclopropylmethyl)furan-3-carboxamide (CAS No. 1090876-72-4) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing complex molecules with potential biological applications. As research continues to uncover new synthetic strategies and biological functions, this compound is likely to play an increasingly important role in drug discovery and development.